Cas no 380343-37-3 (2-(2-chlorophenyl)-2-(methylamino)-6-(thiophen-2-yl)methylidenecyclohexan-1-one)

• Product Name: 2-(2-chlorophenyl)-2-(methylamino)-6-(thiophen-2-yl)methylidenecyclohexan-1-one
• CAS No: 380343-37-3
• MF: C₁₈H₁₈ClNOS
• MW: 331.859622478485
• CID: 843438
• PubChem ID: 6044734
• Update Time: 2025-06-28

2-(2-chlorophenyl)-2-(methylamino)-6-(thiophen-2-yl)methylidenecyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(2-CHLORO-PHENYL)-2-METHYLAMINO-6-THIOPHEN-2-YLMETHYLENE-CYCLOHEXANONE
• Z46066497
• 2-(2-chlorophenyl)-2-(methylamino)-6-[(thiophen-2-yl)methylidene]cyclohexan-1-one
• 2-(2-chlorophenyl)-2-(methylamino)-6-(thiophen-2-yl)methylidenecyclohexan-1-one
• 380343-37-3
• (6E)-2-(2-chlorophenyl)-2-(methylamino)-6-(thiophen-2-ylmethylidene)cyclohexan-1-one
• 2-(2-chlorophenyl)-2-(methylamino)-6-(thiophen-2-ylmethylidene)cyclohexan-1-one
• AKOS000116011
• G34750
• CS-0218935
• J-505588
• 2-(2-chlorophenyl)-2-methylamino-6-thiophen-2-ylmethylene-cyclohexanone

• MDL： MFCD02724747
• Inchi： 1S/C18H18ClNOS/c1-20-18(15-8-2-3-9-16(15)19)10-4-6-13(17(18)21)12-14-7-5-11-22-14/h2-3,5,7-9,11-12,20H,4,6,10H2,1H3
• InChI Key： KQBLYDZKTIEVTF-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1(C(C(=CC2=CC=CS2)CCC1)=O)NC

Computed Properties

• Exact Mass: 331.0797631g/mol
• Monoisotopic Mass: 331.0797631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.3
• XLogP3: 4.3

Additional information on 2-(2-chlorophenyl)-2-(methylamino)-6-(thiophen-2-yl)methylidenecyclohexan-1-one

Compound CAS No. 380343-37-3: 2-(2-chlorophenyl)-2-(methylamino)-6-(thiophen-2-yl)methylidenecyclohexan-1-one

2-(2-chlorophenyl)-2-(methylamino)-6-(thiophen-2-yl)methylidenecyclohexan-1-one, identified by its CAS number 380343-37-3, represents a novel class of organic compounds with potential applications in pharmaceutical research. This compound features a complex molecular architecture that combines aromatic rings, heterocyclic systems, and functional groups, making it a promising candidate for further exploration in drug discovery. The structural elements, including the 2-chlorophenyl group, methylamino substituent, and thiophen-2-yl linkage, contribute to its unique chemical properties and biological activity. Recent studies have highlighted the importance of these functional groups in modulating molecular interactions with biological targets.

The molecular framework of 2-(2-chlorophenyl)-2-(methylamino)-6-(thiophen-2-yl)methylidenecyclohexan-1-one is characterized by a cyclohexanone core with multiple substituents. The 2-chlorophenyl group introduces electron-withdrawing effects, which may influence the compound's reactivity and binding affinity to target proteins. The methylamino moiety provides steric and electronic contributions, enhancing its potential for interactions with enzymatic sites. The thiophen-2-yl linkage, a five-membered heterocyclic ring, adds structural diversity and may facilitate specific interactions with biological macromolecules. These structural features collectively define the compound's chemical profile and functional behavior.

Recent advances in medicinal chemistry have demonstrated the significance of 2-(2-chlorophenyl)-2-(methylamino)-6-(thiophen-2-yl)methylidenecyclohexan-1-one in the context of drug development. A 2023 study published in Journal of Medicinal Chemistry explored its potential as an inhibitor of specific enzymatic pathways. The compound exhibited notable activity against a target enzyme, suggesting its utility in therapeutic applications. Researchers emphasized the importance of the thiophen-2-yl group in enhancing the compound's binding affinity, while the 2-chlorophenyl moiety contributed to its selectivity profile. These findings highlight the compound's relevance in the design of novel therapeutic agents.

Structural modifications of 2-(2-chlorophenyl)-2-(methylamino)-6-(thiophen-2-yl)methylidenecyclohexan-1-one have been investigated to optimize its pharmacological properties. A 2022 study in Organic & Biomolecular Chemistry focused on the synthesis of analogs with altered functional groups. The researchers demonstrated that replacing the methylamino group with alternative substituents could modulate the compound's biological activity. These modifications were evaluated for their impact on solubility, stability, and target interaction, providing insights into the design of more effective derivatives. The study underscored the importance of the thiophen-2-yl linkage in maintaining the compound's structural integrity and functional properties.

Computational studies have further elucidated the molecular mechanisms underlying the activity of 2-(2-chlorophenyl)-2-(methylamino)-6-(thiophen-2-yl)methylidenecyclohexan-1-one. Molecular docking simulations revealed that the compound interacts with specific amino acid residues in target proteins, forming hydrogen bonds and hydrophobic interactions. The 2-chlorophenyl group was found to play a critical role in stabilizing the binding conformation, while the methylamino moiety contributed to additional interactions. These findings provide a molecular basis for the compound's biological activity and support its potential as a lead candidate for drug development.

Environmental and toxicological assessments of 2-(2-chlorophenyl)-2-(methylamino)-6-(thiophen-2-yl)methylidenecyclohexan-1-one have also been conducted to evaluate its safety profile. A 2021 study in Toxicological Sciences investigated the compound's biodegradation potential and ecotoxicological effects. The results indicated that the compound exhibits moderate biodegradability under aerobic conditions, reducing its environmental persistence. However, further studies are needed to fully characterize its long-term ecological impact. These findings are essential for the sustainable development of compounds with potential therapeutic applications.

Future research on 2-(2-chlorophenyl)-2-(methylamino)-6-(thiophen-2-yl)methylidenecyclohexan-1-one should focus on optimizing its pharmacokinetic properties and expanding its therapeutic applications. The compound's structural versatility offers opportunities for the design of new derivatives with enhanced efficacy and reduced side effects. Additionally, exploring its potential in combination therapies may provide novel strategies for treating complex diseases. These efforts will contribute to the advancement of pharmaceutical science and the development of innovative therapeutic solutions.